![molecular formula C17H11ClF2N4S B286739 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286739.png)
6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and material science.
Mechanism of Action
The mechanism of action of 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound exerts its anti-cancer activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. It also inhibits the activity of various enzymes, including topoisomerase and histone deacetylase, which are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and depend on various factors such as dosage, administration route, and target tissue. In general, this compound has been shown to exhibit low toxicity and good bioavailability, making it a potential candidate for clinical use. It also possesses good solubility and stability, which are desirable properties for drug development.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity against cancer cells, low toxicity, and good solubility and stability. However, there are also some limitations to its use, including the need for further studies to fully understand its mechanism of action, potential side effects, and optimal dosage and administration route.
Future Directions
There are several future directions for research on 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising areas is the development of novel anti-cancer drugs based on this compound. Further studies are needed to fully understand its mechanism of action and optimize its pharmacokinetic and pharmacodynamic properties. Other potential areas of application include the development of anti-inflammatory and anti-microbial agents, as well as the use of this compound in material science and agriculture.
Conclusion
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicine, agriculture, and material science. Its high potency and selectivity against cancer cells, low toxicity, and good solubility and stability make it a potential candidate for drug development. Further studies are needed to fully understand its mechanism of action and optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chloro-6-fluorobenzylamine and 2-fluorobenzyl isothiocyanate in the presence of triethylamine and acetonitrile. The resulting product is then treated with sodium hydride and 1,2,4-triazole-3-thiol to yield the final product.
Scientific Research Applications
The potential applications of 6-(2-Chloro-6-fluorobenzyl)-3-(2-fluorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. One of the most promising areas of application is in the field of medicine. This compound has been shown to exhibit significant anti-cancer activity against various types of cancer cells, including breast, lung, and colon cancer cells. It also possesses anti-inflammatory and anti-microbial properties, making it a potential candidate for the treatment of various inflammatory and infectious diseases.
Properties
Molecular Formula |
C17H11ClF2N4S |
---|---|
Molecular Weight |
376.8 g/mol |
IUPAC Name |
6-[(2-chloro-6-fluorophenyl)methyl]-3-[(2-fluorophenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C17H11ClF2N4S/c18-12-5-3-7-14(20)11(12)9-16-23-24-15(21-22-17(24)25-16)8-10-4-1-2-6-13(10)19/h1-7H,8-9H2 |
InChI Key |
RMSMWZIMGIWAHT-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)CC4=C(C=CC=C4Cl)F)F |
Canonical SMILES |
C1=CC=C(C(=C1)CC2=NN=C3N2N=C(S3)CC4=C(C=CC=C4Cl)F)F |
Origin of Product |
United States |
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